Cas no 1379358-54-9 (4-(butan-2-yloxymethyl)-3-fluorobenzenethiol)

4-(Butan-2-yloxymethyl)-3-fluorobenzenethiol is a fluorinated benzenethiol derivative featuring a butyloxymethyl substituent at the para position and a fluorine atom at the meta position relative to the thiol group. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive thiol functionality, which allows for selective conjugation or further functionalization. The fluorine atom enhances electronic properties, potentially influencing binding affinity or metabolic stability in drug design. The butyloxymethyl group contributes to improved solubility in organic solvents, facilitating handling in synthetic applications. Care should be taken due to the thiol's sensitivity to oxidation; storage under inert conditions is recommended.

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol structure

1379358-54-9 structure

Product Name:4-(butan-2-yloxymethyl)-3-fluorobenzenethiol

CAS No:1379358-54-9

MF:C₁₁H₁₅FOS

MW:214.299605607986

MDL:MFCD19443101

CID:5218402

Update Time:2026-03-06

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-(butan-2-yloxymethyl)-3-fluorobenzenethiol
- MDL： MFCD19443101
- Inchi： 1S/C11H15FOS/c1-3-8(2)13-7-9-4-5-10(14)6-11(9)12/h4-6,8,14H,3,7H2,1-2H3
- InChI Key： WGBYQXVREOXPHV-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(COC(CC)C)C(F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB435035-1 g	4-[(sec-Butyloxy)methyl]-3-fluorothiophenol; .	1379358-54-9	1g	€594.40	2023-06-16
abcr	AB435035-5 g	4-[(sec-Butyloxy)methyl]-3-fluorothiophenol; .	1379358-54-9	5g	€1373.40	2023-06-16
abcr	AB435035-1g	4-[(sec-Butyloxy)methyl]-3-fluorothiophenol; .	1379358-54-9	1g	€1555.10	2025-04-21
abcr	AB435035-5g	4-[(sec-Butyloxy)methyl]-3-fluorothiophenol; .	1379358-54-9	5g	€1373.40	2023-09-04

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

1379358-54-9 (4-(butan-2-yloxymethyl)-3-fluorobenzenethiol) Related Products

Recommended suppliers

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk